Cas no 667402-06-4 (1-(Ethylsulfonyl)piperidine-4-carboxylic acid)
667402-06-4 structure
Product Name:1-(Ethylsulfonyl)piperidine-4-carboxylic acid
CAS No:667402-06-4
MF:C8H15NO4S
MW:221.27400135994
CID:874276
Update Time:2023-08-03
1-(Ethylsulfonyl)piperidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Piperidinecarboxamide, N-[(1S)-3-[4-[ethyl[[4-(methylsulfonyl)phenyl]acetyl]amino]-1-piperidinyl]- 1-phenylpropyl]-1-(ethylsulfonyl)-
- 1-(ethylsulfonyl)piperidine-4-carboxylic acid
- 1-(ethanesulfonyl)piperidine-4-carboxylic acid
- 1-Ethanesulfonyl-piperidine-4-carboxylic acid
- MLS000716842
- HMS2656N15
- HMS1700F18
- STK299351
- SBB009518
- BBL009427
- SMR000278359
- ST45091594
- H2904
- 1-(ethylsulfonyl)-4-piperidinecarboxylic acid
- 4-piperidinecarboxylic acid, 1-(ethylsulfonyl)-
- Z53825020
- 1-(Ethylsulfonyl)piperidine-4-carboxylic acid
-
- Inchi: 1S/C8H15NO4S/c1-2-14(12,13)9-5-3-7(4-6-9)8(10)11/h7H,2-6H2,1H3,(H,10,11)
- InChI Key: FXILSJTWIHHRJV-UHFFFAOYSA-N
- SMILES: S(CC)(N1CCC(C(=O)O)CC1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 298
- XLogP3: -0.1
- Topological Polar Surface Area: 83.1
1-(Ethylsulfonyl)piperidine-4-carboxylic acid Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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